Characteristic components in TCM Standards
  • (-)-Menthol
    (-)-Menthol
    • Cat. No.:
    • B031143
    • CAS No.:
    • 1490-04-6
    • Molecular Formula:
    • C10H20O
    • Molecular Weight:
    • 156.26 g/mol
    Description
    D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
    (-)-menthol is a p-menthan-3-ol which has (1R,2S,5R)-stereochemistry. It is the most common naturally occurring enantiome...
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  • 1-Kestose
    1-Kestose
    • Cat. No.:
    • B104855
    • CAS No.:
    • 470-69-9
    • Molecular Formula:
    • C18H32O16
    • Molecular Weight:
    • 504.4 g/mol
    Description
    1-kestose is a trisaccharide found in vegetables consisting of beta-D-fructofuranose having beta-D-fructofuranosyl and alpha-D-glucopyranosyl residues attached at the 1- and 2-positions respectively.
    1-Kestos...
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  • Allocryptopine
    Allocryptopine
    • Cat. No.:
    • B104922
    • CAS No.:
    • 24240-04-8
    • Molecular Formula:
    • C21H23NO5
    • Molecular Weight:
    • 369.4 g/mol
    Description
    Allocryptopine is a dibenzazecine alkaloid, an organic heterotetracyclic compound, a tertiary amino compound, a cyclic ketone, a cyclic acetal and an aromatic ether.
    Allocryptopine has been reported in Coryda...
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  • Iridin
    Iridin
    • Cat. No.:
    • B162194
    • CAS No.:
    • 491-74-7
    • Molecular Formula:
    • C24H26O13
    • Molecular Weight:
    • 522.5 g/mol
    Description
    Iridin is a glycosyloxyisoflavone that is irigenin substituted by a beta-D-glucopyranosyl residue at position 7 via a glycosidic linkage. It has a role as a plant metabolite. It is a hydroxyisoflavone, a monosac...
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  • Irigenin
    Irigenin
    • Cat. No.:
    • B162202
    • CAS No.:
    • 548-76-5
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    Irigenin is a hydroxyisoflavone that is isoflavone substituted by hydroxy groups at positions 5, 7 and 3' and methoxy groups at positions 6, 4' and 5' respectively. It has a role as a plant metabolite. It is a h...
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  • Physcion
    Physcion
    • Cat. No.:
    • B1677767
    • CAS No.:
    • 521-61-9
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Physcion is a dihydroxyanthraquinone that is 9,10-anthraquinone bearing hydroxy substituents at positions 1 and 8, a methoxy group at position 3, and a methyl group at position 6. It has been widely isolated and...
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  • Piceatannol
    Piceatannol
    • Cat. No.:
    • B1677779
    • CAS No.:
    • 10083-24-6
    • Molecular Formula:
    • C14H12O4
    • Molecular Weight:
    • 244.24 g/mol
    Description
    Piceatannol is a stilbenol that is trans-stilbene in which one of the phenyl groups is substituted by hydroxy groups at positions 3 and 4, while the other phenyl group is substituted by hydroxy groups at positio...
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  • Picrocrocin
    Picrocrocin
    • Cat. No.:
    • B1677794
    • CAS No.:
    • 138-55-6
    • Molecular Formula:
    • C16H26O7
    • Molecular Weight:
    • 330.37 g/mol
    Description
    Picrocrocin is a beta-D-glucoside of beta-cyclocitral;  the precursor of safranal. It is the compound most responsible for the bitter taste of saffron. It is functionally related to a beta-cyclocitral.
    P...
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  • Gossypol Acetic Acid
    Gossypol Acetic Acid
    • Cat. No.:
    • B7887318
    • CAS No.:
    • 5453-04-3
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.6 g/mol
    Description
    Gossypol Acetic Acid is the naturally occurring acetic acid form of gossypol, and an orally available polyphenolic aldehyde derived mostly from cottonseed with potential antineoplastic activity. The biologic ac...
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  • Cordycepin (Standard)
    Cordycepin (Standard)
    • Cat. No.:
    • B8755631
    • CAS No.:
    • 6998-75-0
    • Molecular Formula:
    • C10H13N5O3
    • Molecular Weight:
    • 251.24 g/mol
    Description
    (2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-3-oxolanol is a member of purines and a 3'-deoxyribonucleoside.
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